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Compound of Interest

Compound Name: N-Bromophthalimide

Cat. No.: B1208297

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-Bromophthalimide (NBP), a versatile
reagent in organic synthesis. It covers its chemical and physical properties, synthesis, and key
applications, with a focus on its role as a brominating agent.

Core Properties of N-Bromophthalimide

N-Bromophthalimide is a stable and easy-to-handle chemical compound, making it a valuable
tool for introducing bromine into organic molecules.[1] Its IUPAC name is 2-bromoisoindole-1,3-
dione.[2] It is widely utilized in the synthesis of pharmaceuticals, agrochemicals, and other fine
chemicals.[1]

The key quantitative data for N-Bromophthalimide are summarized in the table below for easy
reference and comparison.
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Property Value Citations

Molecular Formula CsHaBrNO2 [L1121[31[4115]

Molecular Weight 226.03 g/mol [1][2][3]14]

CAS Number 2439-85-2 [11[21[3114]
White to light yellow crystalline

Appearance [1][6]
powder

Melting Point 194-210 °C 11141161171

) =>95% to =99% (depending on

Purity [11051[7]
grade)

EC Number 219-467-9 [2]

MDL Number MFCD00005888 [1]4]

Synthesis and Reaction Pathways

N-Bromophthalimide is synthesized from phthalimide, which can be prepared by heating

phthalic anhydride with agueous ammonia.[8] The subsequent bromination of phthalimide

yields the final product.
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Caption: Synthesis pathway of N-Bromophthalimide from Phthalic Anhydride.

A primary application of N-Bromophthalimide is in allylic amination reactions. In combination
with a base like 1,8-Diazabicycloundec-7-ene (DBU), it facilitates the direct installation of
nitrogen nucleophiles onto alkenes.[9][10]
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Caption: Role of N-Bromophthalimide (NBP) in allylic amination of alkenes.

Experimental Protocols

This protocol is based on the reaction of phthalimide with bromine in the presence of a base.

Materials:

Phthalimide (25 g)[11]

Sodium hydroxide (8 g)[11]

Distilled water (100 mL)[11]

Elemental Bromine (distilled)[11]
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e |ce bath
Procedure:

 In areaction flask (preferably larger than 250 mL to prevent foaming), dissolve 25 g of
phthalimide and 8 g of sodium hydroxide in 100 mL of distilled water with vigorous stirring.
[11]

e Cool the resulting solution of sodium phthalimide in an ice bath.[11]

o Slowly add distilled bromine to the cooled, stirring solution. The bromine reacts with the
sodium phthalimide to form N-Bromophthalimide.[11]

o Continue stirring in the ice bath until the reaction is complete.
« |solate the N-Bromophthalimide product by filtration, wash with cold water, and dry.

Safety Note: This synthesis involves bromine, which is corrosive and toxic. All steps should be
performed in a well-ventilated fume hood with appropriate personal protective equipment
(PPE), including gloves and eye protection.

This is a general procedure for the allylic amination of an alkene using N-Bromophthalimide
(NBP) and 1,8-Diazabicycloundec-7-ene (DBU).[9]

Materials:

e Alkene (1.0 mmol)[9]

N-Bromophthalimide (NBP) (1.2 equiv)[9]

1,8-Diazabicycloundec-7-ene (DBU) (1.2 equiv)[9]

Amine (if external nucleophile is used) (1.2 equiv)[9]

Dichloromethane (CH2Cl2) (2.0 mL)[9]

Procedure:
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To a solution of the alkene (1.0 mmol) in dichloromethane (2.0 mL), add the amine (1.2
equiv, if applicable), NBP (1.2 equiv), and DBU (1.2 equiv).[9]

Stir the reaction mixture at room temperature for 12-24 hours.[9]
Monitor the reaction progress using an appropriate technique (e.g., TLC).
Upon completion, quench the reaction and work up as necessary to isolate the product.

The product, an allylic amine, can be purified by silica gel chromatography.[9]

Applications in Research and Development

N-Bromophthalimide is a versatile reagent with a broad range of applications beyond allylic
amination:

Selective Bromination: It is a key reagent for the selective bromination of various substrates.
[1] It has been used in the enantioselective synthesis of multisubstituted biaryl derivatives.[4]
[10]

Oxidation Reactions: NBP can be used as an oxidizing agent. For example, it is employed in
the catalytic oxidation of cyclopentanol.[12] It is also effective for the cleavage of oximes to
regenerate carbonyl compounds, a reaction that can be accelerated by microwave
irradiation.[13]

Photochemistry: The compound is utilized in photochemical reactions, where it can generate
reactive species upon exposure to light.[1]

Analytical Chemistry: It serves as a titrant in the determination of certain pharmaceuticals,
such as isoniazid, in pure form or tablets.[4][10]

Biochemistry: NBP is used for the modification of biomolecules, which aids in studying
enzyme mechanisms and protein interactions.[1]

Safety and Handling

N-Bromophthalimide is classified as an irritant.[2] It causes skin irritation (H315), serious eye
irritation (H319), and may cause respiratory irritation (H335).[2]
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Handling Precautions:

¢ Use in a well-ventilated area or fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, eye shields, and a
dust mask (type N95 or equivalent).

 In case of contact with skin, wash with plenty of water.[7]

o Store in a cool, dark, and dry place.[7] The recommended storage class is for combustible
solids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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